2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone

• Molecular Formula: C23H16ClN3O
• Molecular Weight: 385.8 g/mol
• IUPAC Name: 2-(2-chloroquinolin-3-yl)-3-phenyl-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C23H16ClN3O/c24-21-18(14-15-8-4-6-12-19(15)25-21)22-26-20-13-7-5-11-17(20)23(28)27(22)16-9-2-1-3-10-16/h1-14,22,26H
• InChI Key: JNDRUYPSMYLRNW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(NC3=CC=CC=C3C2=O)C4=CC5=CC=CC=C5N=C4Cl

Description

2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone, also known as CQ, is a chemical compound with potential therapeutic applications. CQ belongs to the quinoline and quinazoline families of compounds, which have been widely studied for their biological activities.

Mechanism of Action

2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone exerts its therapeutic effects through multiple mechanisms of action. In malaria, 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone binds to heme and prevents its detoxification, leading to the accumulation of toxic heme and ultimately the death of the parasite. In cancer, 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone inhibits autophagy, a process by which cells recycle their own components to maintain homeostasis, leading to the accumulation of damaged proteins and organelles and ultimately the induction of apoptosis.
Biochemical and Physiological Effects:
2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has been shown to have a variety of biochemical and physiological effects, including inhibition of lysosomal function, modulation of immune response, and alteration of gene expression. 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has also been shown to have anti-inflammatory effects, by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has several advantages for lab experiments, including its low cost, high availability, and well-established synthesis and characterization methods. However, 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone also has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for the study of 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone, including the development of new synthetic methods, the identification of new therapeutic applications, and the optimization of existing therapeutic applications. Some potential areas of research include the use of 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone in combination with other drugs for the treatment of cancer and the exploration of 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone's potential as a modulator of the gut microbiome.
In conclusion, 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone, or 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone, is a chemical compound with potential therapeutic applications. 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has been extensively studied for its anti-malarial and anti-cancer properties, and has multiple mechanisms of action. 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has several advantages for lab experiments, but also has some limitations. There are several potential future directions for the study of 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone, and further research is needed to fully understand its therapeutic potential.

Synthesis Methods

2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone can be synthesized through a multi-step process involving the reaction of 2-chloro-3-quinolinecarboxylic acid with phenylhydrazine, followed by cyclization with formic acid and acetic anhydride. The resulting product is then hydrogenated to yield 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone. The synthesis of 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has been optimized and improved over the years, resulting in high yields and purity.

Scientific Research Applications

2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has been extensively studied for its potential therapeutic applications, particularly in the treatment of malaria and cancer. 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has been shown to inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria, by interfering with the heme detoxification pathway. 2-(2-chloro-3-quinolinyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has also been shown to have anti-cancer properties, by inhibiting autophagy and inducing apoptosis in cancer cells.